Cas no 885912-18-5 (N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide)

• Product Name: N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• CAS No: 885912-18-5
• MF: C₁₈H₂₀N₂O₂S₂
• MW: 360.493601799011
• CID: 6137030
• PubChem ID: 7254506
• Update Time: 2025-10-22

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide
• 885912-18-5
• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfanyl]acetamide
• SR-01000021408
• N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-2-(p-tolylthio)acetamide
• F2537-0016
• AKOS024657920
• SR-01000021408-1

• Inchi： 1S/C18H20N2O2S2/c1-11-4-6-12(7-5-11)23-10-15(22)20-17-19-13-8-18(2,3)9-14(21)16(13)24-17/h4-7H,8-10H2,1-3H3,(H,19,20,22)
• InChI Key： XFWYZTMVTWQRJE-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CC(C)(C)CC(=O)C=2S1)(=O)CSC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 360.09662023g/mol
• Monoisotopic Mass: 360.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide

Introduction to N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide (CAS No. 885912-18-5)

N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, identified by its CAS number 885912-18-5, has garnered attention due to its unique structural features and potential biological activities. The compound belongs to the benzothiazole class of heterocyclic compounds, which are widely recognized for their diverse pharmacological properties.

The benzothiazole core structure of N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide plays a crucial role in determining its chemical behavior and biological interactions. Benzothiazoles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of the 7-oxo group and the tetrahydro derivative in the molecule further enhances its potential as a pharmacophore.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from benzothiazole derivatives. These compounds have shown promise in various preclinical studies, highlighting their potential as lead candidates for drug development. The specific arrangement of functional groups in N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide makes it a particularly intriguing molecule for further investigation.

The sulfanylacetamide moiety in the compound's structure contributes to its solubility and bioavailability, which are critical factors in drug design. This moiety is also known to enhance binding affinity to biological targets, making it an attractive feature for medicinal chemists. The combination of the benzothiazole core and the sulfanylacetamide group creates a multifaceted pharmacophore that could potentially interact with multiple biological pathways.

Recent studies have demonstrated that benzothiazole derivatives can modulate various cellular processes by interacting with specific enzymes and receptors. For instance, some benzothiazoles have been shown to inhibit kinases and other enzymes involved in signal transduction pathways. N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide may exhibit similar properties due to its structural similarity to known bioactive benzothiazoles.

The synthesis of N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically includes condensation reactions followed by functional group transformations to achieve the desired molecular structure. The precision required in these synthetic steps underscores the importance of high-quality reagents and controlled reaction conditions.

Evaluation of the compound's biological activity is a critical step in its development as a potential therapeutic agent. In vitro assays are commonly used to assess its interaction with target proteins and enzymes. These assays can provide valuable insights into the compound's mechanism of action and potential side effects. Preliminary results from such studies may indicate whether the compound exhibits desirable pharmacological properties.

The potential applications of N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-2-(4-methylphenyl)sulfanylacetamide span across various therapeutic areas. Its structural features suggest that it could be effective against a range of diseases characterized by abnormal cellular signaling or inflammation. Further research is needed to fully elucidate its therapeutic potential and optimize its pharmacokinetic profile.

In conclusion，N-(5，dimethyl - 7 - oxo - 4， 5 ， 6 ， 7 - tetrahydro - 1 ， 3 - benzothiazol - 2 - yl ) - 2 - ( 4 - methylpheny l ) sulfany l acet amide ( CAS No . 885912 - 18 - 5 ) is a promising compound with significant potential in pharmaceutical research . Its unique structural features and biological activities make it an attractive candidate for further investigation . As research continues , this molecule may contribute to the development of novel therapeutic agents that address unmet medical needs .